4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride
Overview
Description
4-Fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride, also known as FM3-PPH, is a novel compound with potential applications in several areas of scientific research. It has been studied for its ability to act as a reversible inhibitor of monoamine oxidase A (MAO-A), and has demonstrated potential for use as an antidepressant. Additionally, FM3-PPH has been studied for its ability to modulate neurotransmitter release in the brain, as well as its potential to act as an anti-inflammatory agent.
Scientific Research Applications
4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has demonstrated potential for use in several areas of scientific research. It has been studied for its ability to act as a reversible inhibitor of MAO-A, and has shown promise as an antidepressant. Additionally, 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has been studied for its ability to modulate neurotransmitter release in the brain, as well as its potential to act as an anti-inflammatory agent. It has also been studied for its potential use as an anticonvulsant and for its ability to reduce the symptoms of Parkinson’s disease.
Mechanism of Action
4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride is believed to act by inhibiting the activity of MAO-A, an enzyme responsible for the breakdown of monoamine neurotransmitters. By inhibiting the activity of MAO-A, 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride increases the levels of monoamine neurotransmitters in the brain, leading to an antidepressant effect. Additionally, 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has been shown to modulate the release of neurotransmitters in the brain, leading to effects on mood, cognition, and behavior.
Biochemical and Physiological Effects
4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has been shown to act as a reversible inhibitor of MAO-A, leading to an increase in the levels of monoamine neurotransmitters in the brain. This increase in monoamine neurotransmitters leads to an antidepressant effect. Additionally, 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has been shown to modulate the release of neurotransmitters in the brain, leading to effects on mood, cognition, and behavior.
Advantages and Limitations for Lab Experiments
The synthesis of 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride is relatively simple, and can be carried out with high yields. Additionally, 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride is relatively stable and can be stored for long periods of time without significant degradation. However, 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride is a relatively new compound, and there is still much to be studied about its effects on the body. As such, there is still much to be discovered about its potential applications and limitations.
Future Directions
The potential future directions for 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride include further research into its mechanism of action, its potential applications in the treatment of depression, and its potential use as an anticonvulsant and for the treatment of Parkinson’s disease. Additionally, further research into the biochemical and physiological effects of 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride could lead to the development of new therapeutic agents. Finally, further research into the synthesis of 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride could lead to the development of more efficient and cost-effective methods of production.
Synthesis Methods
4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride can be synthesized via a condensation reaction between 4-fluorobutyric acid and 1-methyl-3-pyrrolidin-3-yl-1H-pyrazole. This reaction is catalyzed by either a base or an acid, and is carried out in an aqueous solution. The reaction is relatively simple and has been successfully used to synthesize 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride with high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride involves the reaction of 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole with hydrochloric acid.", "Starting Materials": [ "4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole", "Hydrochloric acid" ], "Reaction": [ "To a solution of 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole in dichloromethane, hydrochloric acid is added dropwise at room temperature.", "The resulting mixture is stirred for several hours at room temperature.", "The solvent is then evaporated under reduced pressure to obtain the crude product.", "The crude product is purified by recrystallization from a suitable solvent to obtain the final product, 4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride." ] } | |
CAS RN |
2763760-31-0 |
Product Name |
4-fluoro-1-methyl-3-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride |
Molecular Formula |
C8H13ClFN3 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
